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Compound of Interest

Compound Name: Hdac6-IN-37

Cat. No.: B12380304 Get Quote

Essential Safety and Handling Guide for Hdac6-
IN-37
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds like Hdac6-IN-37. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build trust in laboratory practices.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Hdac6-IN-37 to minimize exposure and ensure personal safety.[1][2][3]
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Protection Type Equipment Purpose

Eye Protection
Safety goggles with side-

shields

To protect eyes from splashes

or dust.

Hand Protection
Protective gloves (e.g.,

chemotherapy gloves)

To prevent skin contact with

the compound. It is

recommended to use two pairs

of chemotherapy gloves when

handling hazardous drugs.[2]

Body Protection
Impervious clothing (e.g., lab

coat, gown)

To protect skin and personal

clothing from contamination.

Gowns should be resistant to

permeability by hazardous

drugs.[2]

Respiratory Protection Suitable respirator (e.g., N95)

To be used in case of

inadequate ventilation or when

handling the compound in

powder form to avoid

inhalation of dust.[1][4]

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Hdac6-IN-37 and

ensuring a safe working environment.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]
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Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Keep away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Spill Management Workflow
In the event of a spill, a clear and immediate response is crucial. The following diagram outlines

the procedural steps for managing a spill of Hdac6-IN-37.
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Immediate Actions

Spill Cleanup

Post-Cleanup

1. Evacuate Area & Alert Others

2. Secure the Area

3. Assess the Spill

4. Don Appropriate PPE

5. Contain the Spill

6. Absorb/Neutralize

7. Collect Waste

8. Decontaminate Area & Equipment

9. Dispose of Waste

10. Report the Incident

Click to download full resolution via product page

Workflow for managing a chemical spill.
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Disposal Plan
The disposal of Hdac6-IN-37 and its contaminated materials must be handled with care to

prevent environmental contamination and ensure compliance with regulations.

Step Action Details

1. Collection
Collect spillage and

contaminated materials.

Use appropriate tools to collect

any spilled material, including

absorbent pads, and place

them in a designated, sealed

container.[1]

2. Container Labeling
Label the waste container

clearly.

The label should indicate that

the container holds hazardous

chemical waste.

3. Storage Pending Disposal
Store the waste container in a

secure, designated area.

This area should be away from

general lab traffic and

incompatible materials.

4. Final Disposal

Dispose of contents/container

to an approved waste disposal

plant.

Follow all local, state, and

federal regulations for

hazardous waste disposal. Do

not let the product enter

drains.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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